Cas no 1805151-27-2 (2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride
• CAS No: 1805151-27-2
• MF: C₈H₈ClF₂NO₃S
• MW: 271.668827056885
• CID: 4895928
• Update Time: 2025-07-23

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO3S/c1-4-3-5(16(9,13)14)8(15-2)12-6(4)7(10)11/h3,7H,1-2H3
• InChI Key： OJUHCBZXFKOFRA-UHFFFAOYSA-N
• SMILES： ClS(C1=C(N=C(C(F)F)C(C)=C1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl Chloride (CAS No. 1805151-27-2) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride, identified by its CAS number 1805151-27-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group, which makes it a versatile intermediate in the synthesis of various biologically active molecules. The presence of a difluoromethyl group and a methoxy substituent in its structure enhances its reactivity and potential utility in drug development, particularly in the design of novel therapeutic agents.

The pyridine core of this compound is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The sulfonyl chloride moiety, on the other hand, is highly reactive and can undergo nucleophilic substitution reactions, making it an invaluable building block for constructing more complex molecules. The combination of these features positions 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride as a key intermediate in the synthesis of sulfonamides, which are widely used in antibiotics, anti-inflammatory drugs, and anticancer agents.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds in drug design. The difluoromethyl group, in particular, has been shown to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In this context, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride serves as a valuable precursor for developing novel fluorinated sulfonyl compounds with enhanced biological activity. For instance, researchers have utilized this compound to synthesize fluorinated sulfonamides that exhibit potent inhibitory effects against various enzymes involved in cancer metabolism.

The methoxy group in the structure also contributes to the compound's versatility. Methoxy-substituted pyridines are known to enhance solubility and bioavailability in drug molecules. This feature makes 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride an attractive candidate for further derivatization into more complex pharmacophores. In recent studies, derivatives of this compound have been explored for their potential applications in treating neurological disorders, where the methoxy group plays a crucial role in modulating receptor interactions.

Moreover, the sulfonyl chloride functional group provides a convenient handle for further chemical modifications. It can be readily converted into sulfonamides, sulfonates, or other sulfonylated derivatives through nucleophilic aromatic substitution reactions. This reactivity has been leveraged in the development of novel therapeutic agents targeting bacterial infections and inflammatory diseases. For example, researchers have reported the synthesis of novel sulfonamides derived from 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride that exhibit significant antibacterial activity against resistant strains of pathogens.

The synthesis of 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride involves multi-step organic transformations that highlight its complexity and synthetic utility. The process typically begins with the functionalization of a pyridine precursor followed by introducing the difluoromethyl and methoxy groups at strategic positions. The final step involves the introduction of the sulfonyl chloride group through chlorosulfonation or other halogenation techniques. These synthetic routes underscore the compound's importance as a building block in modern pharmaceutical chemistry.

In conclusion, 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride (CAS No. 1805151-27-2) is a highly versatile intermediate with significant applications in chemical biology and drug development. Its unique structural features—comprising a pyridine core, a difluoromethyl group, a methoxy substituent, and a sulfonyl chloride moiety—make it an invaluable tool for synthesizing biologically active molecules. Recent research has demonstrated its utility in developing novel therapeutic agents with enhanced biological activity and improved pharmacokinetic properties. As synthetic chemistry continues to evolve, compounds like 2-(Difluoromethyl)-6-methoxy-3-methylpyridine-5-sulfonyl chloride will undoubtedly play a crucial role in advancing pharmaceutical innovation.